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Compound of Interest

Compound Name: D-[4,5,6,6'-2H4]glucose

CAS No.: 478529-49-6

Cat. No.: B1146263

Get Quote

In the landscape of modern biomedical research, stable isotope-labeled molecules are

indispensable tools for unraveling complex biological processes.[1][2] Among these, deuterated

glucose holds a prominent position, serving as a non-radioactive, non-toxic tracer for in vivo

metabolic studies in humans and other organisms.[3][4] Unlike its unlabeled counterpart,

isotopically labeled glucose allows researchers to track the fate of the glucose molecule

through intricate metabolic pathways, providing quantitative insights into cellular metabolism,

nutrient utilization, and the dynamics of cell populations.[5][6][7]

D-[4,5,6,6'-²H₄]glucose is a specifically designed isotopologue where four hydrogen atoms at

the C4, C5, and C6 positions are replaced with deuterium. This specific labeling pattern is not

arbitrary; it is engineered to probe distinct segments of metabolic pathways. When this

molecule enters glycolysis, the deuterium labels are carried through to pyruvate and

subsequently into the tricarboxylic acid (TCA) cycle, allowing for precise metabolic flux

analysis.[5][8] This guide provides a comprehensive overview of the synthesis, chemical

properties, and critical applications of D-[4,5,6,6'-²H₄]glucose, intended for researchers,

chemists, and drug development professionals who utilize metabolic tracers to advance their

scientific inquiries.
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Chemical Synthesis: A Strategic Approach to Site-
Specific Deuteration
The synthesis of specifically labeled carbohydrates like D-[4,5,6,6'-²H₄]glucose requires a multi-

step chemical approach, as biosynthetic methods using microorganisms in heavy water (D₂O)

typically result in more uniform, less specific deuteration.[9][10] The core challenge lies in

introducing deuterium at the desired positions while preserving the stereochemistry and

protecting other reactive sites on the glucose molecule. The following represents a plausible

and strategic synthetic pathway grounded in established carbohydrate chemistry principles.

Causality in Experimental Design
The choice of a chemical versus a biosynthetic route is dictated by the need for positional

specificity. While biosynthesis is often more cost-effective for producing uniformly labeled

compounds, it lacks the fine control needed for isotopologues like D-[4,5,6,6'-²H₄]glucose. The

proposed chemical synthesis employs a strategy of selective protection, targeted oxidation,

and stereospecific reduction. D-glucose serves as a cost-effective and readily available starting

material.[11]

Synthetic Workflow Diagram
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Caption: A conceptual workflow for the chemical synthesis of D-[4,5,6,6'-²H₄]glucose.
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Experimental Protocol: A Hypothetical Pathway
This protocol is a conceptual framework. Each step would require rigorous optimization of

reaction conditions, solvents, and purification methods.

Selective Protection of Hydroxyl Groups:

Rationale: To isolate the C4, C5, and C6 positions for modification, the hydroxyl groups at

C1, C2, and C3 must be protected. A common strategy for glucose is the formation of

acetal protecting groups.

Procedure: D-glucose is reacted with acetone in the presence of a catalytic amount of acid

(e.g., H₂SO₄) to form 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. This protects all but

the C3 hydroxyl. Subsequent protection of the C3 hydroxyl followed by selective

deprotection at C5 and C6 would be required to free the terminal end for modification. A

more direct route might involve starting with a partially protected glucose derivative.

Oxidation of C6:

Rationale: To introduce deuterium at C6, the primary alcohol must first be oxidized to an

aldehyde.

Procedure: The free primary alcohol of the protected glucose intermediate is oxidized

using a mild and selective oxidizing agent like pyridinium chlorochromate (PCC) or a

Swern oxidation to yield the corresponding aldehyde.

Deuterium Introduction:

Rationale: This is the key step where the isotopic labels are incorporated. Reduction of the

aldehyde with a deuterated reducing agent will install two deuterium atoms at the C6

position. Deuteration at C4 and C5 could be achieved through a catalytic hydrogen-

deuterium exchange reaction on an unsaturated intermediate or via an oxidation-reduction

sequence at these positions.[12][13]

Procedure: The aldehyde intermediate is reduced with sodium borodeuteride (NaBD₄) in

an appropriate solvent (e.g., ethanol). This converts the aldehyde to a -CD₂OH group.
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Subsequent steps would be required to target the C4 and C5 positions, possibly involving

enzymatic methods or further chemical modifications.

Deprotection:

Rationale: To yield the final product, all protecting groups must be removed.

Procedure: The deuterated, protected intermediate is subjected to mild acid hydrolysis

(e.g., aqueous acetic acid or trifluoroacetic acid) to cleave the acetal groups, yielding D-

[4,5,6,6'-²H₄]glucose.

Purification and Characterization:

Rationale: Ensuring the final product meets the high standards required for research

applications is critical.

Procedure: The crude product is purified using High-Performance Liquid Chromatography

(HPLC). The final product's identity, chemical purity, and isotopic enrichment are confirmed

by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[14]

Chemical and Physical Properties
The physical properties of D-[4,5,6,6'-²H₄]glucose are very similar to those of natural D-

glucose. However, the substitution of hydrogen with deuterium results in a notable increase in

molecular weight and subtle changes in bond vibrational energies, which is the basis for its

detection by MS and NMR.
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Property Value Source

IUPAC Name

(3R,4S,5S,6R)-5,6-dideuterio-

6-

[dideuterio(hydroxy)methyl]oxa

ne-2,3,4,5-tetrol

[15]

Molecular Formula C₆H₈D₄O₆ [15]

Molecular Weight Approx. 184.18 g/mol [15]

Appearance White crystalline solid [16]

Solubility
Highly soluble in water; slightly

soluble in ethanol
[16]

Isotopic Purity
Typically >97 atom % D for

commercial products
[14]

Chemical Purity Typically ≥98% (HPLC) [14][17]

Storage
Store at room temperature,

away from light and moisture
[17]

A key chemical property is the Kinetic Isotope Effect (KIE). The carbon-deuterium (C-D) bond is

stronger than the carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve

the cleavage of a C-H bond at positions 4, 5, or 6 will proceed at a slightly slower rate with the

deuterated substrate. This is an important consideration when designing and interpreting

metabolic flux experiments.

Applications in Scientific Research
The utility of D-[4,5,6,6'-²H₄]glucose spans numerous fields, from fundamental biochemistry to

clinical research. Its non-toxic nature makes it suitable for use in human studies.[3]

Metabolic Flux Analysis: It is a powerful tracer for quantifying the flow of metabolites through

central carbon metabolism. By measuring the incorporation of deuterium into downstream

metabolites like lactate, pyruvate, and TCA cycle intermediates, researchers can build

detailed models of cellular metabolic activity.[6][8] This is crucial for understanding the

metabolic reprogramming that occurs in diseases like cancer and diabetes.[1][2]
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Quantifying Cell Proliferation: In a technique known as stable isotope probing, cells that are

actively dividing will incorporate deuterium from glucose into the ribose of their newly

synthesized DNA. By using mass spectrometry to measure the level of deuterium

enrichment in DNA from a specific cell population, one can calculate the rate of cell

proliferation and turnover.[3] This has been widely applied to study the dynamics of immune

cells in health and disease.

Internal Standards for Mass Spectrometry: Due to its chemical similarity but different mass,

D-[4,5,6,6'-²H₄]glucose is an ideal internal standard for the accurate quantification of natural

glucose in complex biological samples like blood plasma or cell extracts.[13][14]

Metabolic Tracing Workflow
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Caption: Use of D-[4,5,6,6'-²H₄]glucose as a tracer to probe metabolic pathways.
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Protocol: Quality Control and Validation
The trustworthiness of any study using isotopic tracers hinges on the quality of the tracer itself.

This protocol describes a self-validating system to confirm the identity, purity, and isotopic

enrichment of D-[4,5,6,6'-²H₄]glucose.

Objective
To verify the chemical purity and isotopic enrichment of a batch of D-[4,5,6,6'-²H₄]glucose.

Methodology
Sample Preparation:

Accurately weigh ~1 mg of D-[4,5,6,6'-²H₄]glucose.

Dissolve in 1 mL of a suitable solvent (e.g., 50:50 methanol:water for LC-MS; D₂O for

NMR). Prepare a serial dilution as needed for analysis.

Mass Spectrometry for Isotopic Enrichment:

Technique: High-resolution Liquid Chromatography-Mass Spectrometry (LC-MS).

Procedure: Inject the sample and acquire mass spectra. Compare the mass of the labeled

glucose (~184.18 Da) with a standard of unlabeled D-glucose (~180.16 Da).

Validation: The mass spectrum should show a primary peak corresponding to the M+4

mass. The isotopic distribution can be used to calculate the atom % D enrichment, which

should match the manufacturer's specifications (e.g., >97%).

HPLC for Chemical Purity:

Technique: HPLC with a suitable detector (e.g., Refractive Index Detector or Evaporative

Light Scattering Detector).

Procedure: Analyze the sample using a carbohydrate analysis column.

Validation: The chromatogram should display a single major peak. Purity is calculated by

integrating the peak area, which should be ≥98%.[14]
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NMR for Positional Confirmation:

Technique: ¹H (Proton) and ²H (Deuterium) NMR spectroscopy.

Procedure: Acquire ¹H and ²H NMR spectra of the sample dissolved in D₂O.

Validation: In the ¹H NMR spectrum, the signals corresponding to the protons at C4, C5,

and C6 should be significantly diminished or absent compared to the spectrum of

unlabeled glucose. The ²H NMR spectrum should show signals corresponding to the

deuterium atoms at these positions, confirming the specific labeling pattern.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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